![molecular formula C8H4F2N2O2 B1410729 2,4-Difluoro-5-nitrophenylacetonitrile CAS No. 1806290-07-2](/img/structure/B1410729.png)
2,4-Difluoro-5-nitrophenylacetonitrile
Overview
Description
2,4-Difluoro-5-nitrophenylacetonitrile (2,4-DNFPA) is an organonitrogen compound with a wide range of applications in scientific research. It has been used in various fields such as drug synthesis, biochemistry, and physiology. 2,4-DNFPA is a useful tool for studying the mechanism of action and biochemical and physiological effects of various compounds.
Scientific Research Applications
2,4-Difluoro-5-nitrophenylacetonitrile has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various drugs, such as the antifungal agent fluconazole. It has also been used in the synthesis of various biochemical compounds, such as phospholipids and fatty acids. In addition, this compound has been used in the study of enzyme kinetics and the regulation of gene expression.
Mechanism of Action
2,4-Difluoro-5-nitrophenylacetonitrile has been found to act as a competitive inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). It binds to the active site of the enzyme and prevents the substrate from binding, thus inhibiting the enzyme’s activity. In addition, this compound has been found to act as an allosteric modulator of certain receptors, such as the serotonin 5-HT2A receptor. It binds to the receptor and changes its conformation, thus modulating its activity.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria, fungi, and parasites, as well as to reduce inflammation and pain. In addition, this compound has been found to have anti-cancer and anti-tumor effects.
Advantages and Limitations for Lab Experiments
2,4-Difluoro-5-nitrophenylacetonitrile has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is relatively stable and non-toxic. In addition, it is relatively inexpensive and can be stored at room temperature. However, this compound has several limitations for use in lab experiments. It has a relatively low solubility in water, and it has a relatively short shelf life.
Future Directions
There are several potential future directions for the use of 2,4-Difluoro-5-nitrophenylacetonitrile. One potential direction is to further explore its potential as an anti-cancer and anti-tumor agent. Another potential direction is to explore its potential as a tool for studying the mechanism of action and biochemical and physiological effects of various compounds. Finally, further research could be conducted to explore its potential as a tool for drug synthesis and development.
properties
IUPAC Name |
2-(2,4-difluoro-5-nitrophenyl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F2N2O2/c9-6-4-7(10)8(12(13)14)3-5(6)1-2-11/h3-4H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGNNXNWDAXRDQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1[N+](=O)[O-])F)F)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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